Cas no 1188265-64-6 (tert-butyl 1-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate)

• Product Name: tert-butyl 1-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate
• CAS No: 1188265-64-6
• MF: C₁₁H₁₆BrN₃O₂
• MW: 302.167641639709
• MDL: MFCD13152218
• CID: 1027896
• PubChem ID: 53487812
• Update Time: 2025-05-21

tert-butyl 1-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-bromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• tert-butyl 1-broMo-1H,5H,6H,7H-iMidazo[1,5-a]pyrazine-7-carboxylate
• 1-broMo-5,6-dihydroiMidazo[1,5-a]pyrazine-7(8H)-carboxylate
• tert-Butyl 1-bromo-5,6-dihydroimidazo-[1,5-a]pyrazine-7(8H)-carboxylate
• tert-butyl 1-bromo-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate
• tert-Butyl1-bromo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• MB12221
• FCH1624477
• BC653776
• AX8163616
• AB0035054
• X9323
• ST24031713
• T19646
• tert-butyl 1-bromo-5
• tert-butyl 1-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate
• EN300-1072115
• 1188265-64-6
• tert-butyl 1-broMo-1H,5H,6H,7H-iMidazo[1,5-a]pyrazine-7-carboxylate;1-broMo-5,6-dihydroiMidazo[1,5-a]pyrazine-7(8H)-carboxylate
• CS-W009032
• MFCD13152218
• DTXSID40705340
• DS-13059
• SCHEMBL22165552
• AKOS015835015
• DA-18938
• AMY26878
• SY102336
• 7-Boc-1-bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• A892814
• tert-butyl 1-bromo-5H,6H,8H-imidazo[1,5-a]pyrazine-7-carboxylate

• MDL： MFCD13152218
• Inchi： 1S/C11H16BrN3O2/c1-11(2,3)17-10(16)14-4-5-15-7-13-9(12)8(15)6-14/h7H,4-6H2,1-3H3
• InChI Key： YUTYOQIUBBQNMG-UHFFFAOYSA-N
• SMILES： BrC1=C2CN(C(=O)OC(C)(C)C)CCN2C=N1

Computed Properties

• Exact Mass: 301.04259g/mol
• Monoisotopic Mass: 301.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4
• XLogP3: 1.5

Additional information on tert-butyl 1-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate

tert-butyl 1-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate: A Comprehensive Overview

The compound tert-butyl 1-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate, identified by the CAS number CAS No. 1188265-64-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of imidazo[1,5-a]pyrazines, which are heterocyclic aromatic compounds with a fused imidazole and pyrazine ring system. The presence of a tert-butyl group and a bromine atom in its structure makes it particularly interesting for various applications in drug discovery and materials science.

The synthesis of tert-butyl 1-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate involves a multi-step process that typically begins with the preparation of the imidazo[1,5-a]pyrazine core. This is followed by functionalization with the tert-butyl group and bromination at the appropriate position. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of such heterocyclic compounds.

One of the key features of this compound is its versatile reactivity due to the electron-withdrawing groups present in its structure. The tert-butyl group acts as an electron-donating substituent, while the bromine atom introduces electron-withdrawing effects. This balance of electronic properties makes the compound suitable for various chemical transformations. For instance, it can undergo nucleophilic substitution reactions at the brominated position or serve as a precursor for further functionalization.

In terms of applications, tert-butyl 1-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate has shown promise in medicinal chemistry. Its unique structure allows it to interact with various biological targets such as kinases and proteases. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development due to its ability to inhibit specific oncogenic pathways.

The physical properties of this compound are also worth noting. It has a melting point of approximately 230°C and is soluble in common organic solvents like dichloromethane and acetonitrile. Its stability under thermal conditions makes it suitable for large-scale synthesis and storage.

From an environmental perspective, understanding the degradation pathways of CAS No. 1188265-64-6 is crucial for assessing its impact on ecosystems. Recent research has focused on biodegradation studies under aerobic conditions and has shown that this compound undergoes hydrolysis under specific pH conditions.

In conclusion,tert-butyl 1-bromo-5H,6H,7H,8H-imidazo[1,a]pyrazine-7-carboxylate, with CAS No. 1188265-64-6 represents an important molecule with diverse applications across multiple disciplines. Its unique chemical properties and potential biological activities make it a valuable subject for ongoing research efforts.